Cas no 502635-04-3 (1-phenylethane-1-sulfonamide)

• Product Name: 1-phenylethane-1-sulfonamide
• CAS No: 502635-04-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD16672021
• CID: 365449
• PubChem ID: 11275445
• Update Time: 2025-04-19

1-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, a-methyl-
• 1-phenylethanesulfonamide
• Z954606652
• 1-phenylethane-1-sulfonamide
• AT39778
• CVA63504
• EN300-81034
• AKOS011364268
• SPSQEKCXVRMSBW-UHFFFAOYSA-N
• 502635-04-3
• SCHEMBL1792962

• MDL： MFCD16672021
• Inchi： 1S/C8H11NO2S/c1-7(12(9,10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,9,10,11)
• InChI Key： SPSQEKCXVRMSBW-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 335.3±35.0 °C at 760 mmHg
• Flash Point: 156.6±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-phenylethane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives